4-[(1-{5,6-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}piperidin-4-yl)methoxy]-2,5,6-trimethylpyrimidine

Specification

• CAS No.: 2640950-95-2
• Molecular Formula: C20H27N7O
• Molecular Weight: 381.5 g/mol
• IUPAC Name: 5,6-dimethyl-7-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-[1,2,4]triazolo[1,5-a]pyrimidine
• Standard InChI: InChI=1S/C20H27N7O/c1-12-14(3)23-16(5)25-18(12)28-10-17-6-8-26(9-7-17)19-13(2)15(4)24-20-21-11-22-27(19)20/h11,17H,6-10H2,1-5H3
• Standard InChI Key: FSELEJZDAABEJP-UHFFFAOYSA-N
• SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=C(C(=NC4=NC=NN34)C)C)C)C
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=C(C(=NC4=NC=NN34)C)C)C)C

Introduction

Structural and Chemical Characteristics

Molecular Architecture

The molecule comprises three distinct domains:

• Triazolo[1,5-a]pyrimidine Core: A bicyclic system featuring a five-membered triazole ring fused to a six-membered pyrimidine ring. Methyl groups at positions 5 and 6 enhance hydrophobicity and steric bulk.

• Piperidine Linker: A six-membered aliphatic ring connecting the triazolo-pyrimidine core to the pyrimidine moiety. The piperidine’s chair conformation facilitates spatial orientation adjustments, critical for target binding.

• Pyrimidine Substituent: A 2,5,6-trimethylpyrimidine group attached via an ether linkage. Methylation at these positions may improve metabolic stability and membrane permeability.

Table 1: Key Physicochemical Properties

Property	Value
Molecular Formula	C₂₀H₂₇N₇O
Molecular Weight (g/mol)	381.5
IUPAC Name	5,6-dimethyl-7-[4-[(2,5,6-trimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-[1,triazolo[1,5-a]pyrimidine
SMILES	CC1=C(N=C(N=C1OCC2CCN(CC2)C3=C(C(=NC4=NC=NN34)C)C)C)C

Biological Activity and Mechanisms

Antimicrobial Applications

Fused heterocycles like triazolo-pyrimidines disrupt microbial nucleic acid synthesis by intercalating DNA or inhibiting topoisomerases. Methylation patterns in this compound may enhance interactions with bacterial gyrase, analogous to fluoroquinolone mechanisms.

Comparative Analysis with Related Compounds

Table 2: Structural and Functional Analogues

Compound	Molecular Formula	Key Features	Biological Target
5,7-Dimethyl-triazolo[1,5-a]pyridine	C₈H₉N₃	Simpler triazolo-pyridine scaffold	Enzyme inhibition
EW-7197	C₂₂H₂₁FN₆O₂	ALK5 inhibitor with fluorophenyl group	TGF-β signaling

The piperidine linker in 4-[(1-{5,6-dimethyl…}] confers conformational flexibility absent in rigid analogs like 5,7-dimethyl-triazolo[1,5-a]pyridine. This flexibility may improve binding to allosteric kinase pockets, as seen in ALK5 inhibitors.

Future Research Directions

• Target Validation: Screening against ALK5 and related kinases to confirm inhibitory activity.

• SAR Studies: Modifying piperidine substituents to optimize binding kinetics.

• In Vivo Efficacy: Evaluating toxicity and pharmacokinetics in murine models.